Cas no 13659-19-3 (Benzenesulfonic acid,2-chlorophenyl ester)

• Product Name: Benzenesulfonic acid,2-chlorophenyl ester
• CAS No: 13659-19-3
• MF: C₁₂H₉ClO₃S
• MW: 268.716061353683
• CID: 151229
• PubChem ID: 139535
• Update Time: 2025-04-19

Benzenesulfonic acid,2-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-chlorophenyl ester
• phenyl 2-chlorobenzenesulfonate
• Benzenesulfonic acid, o-chloro-phenyl ester
• 13659-19-3
• DTXSID40159844
• SCHEMBL196710
• AKOS008678028

• Inchi： 1S/C12H9ClO3S/c13-11-8-4-5-9-12(11)17(14,15)16-10-6-2-1-3-7-10/h1-9H
• InChI Key： MIRAITXRURDOHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.99617
• Monoisotopic Mass: 267.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 407.7°Cat760mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.601
• PSA: 43.37